2-Methyl-4-nitropyridine

Description

2-Methyl-4-nitropyridine is an organic compound belonging to the heterocyclic aromatic class, characterized by a pyridine ring with a methyl group at the 2-position and a nitro group at the 4-position . It is a specialty chemical product widely used in chemical research, particularly in synthesizing complex heterocyclic compounds and as an intermediate in organic synthesis . The compound's primary mechanism of action involves its reactivity under various chemical conditions, where the nitro group enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic substitution reactions . This reactivity is essential in synthesizing various pyridine derivatives by replacing the nitro group with other functional groups .

In synthetic organic chemistry, 2-Methyl-4-nitropyridine is extensively used in studying the synthesis of pharmaceuticals and agrochemicals . Modifications to the pyridine ring can lead to significant changes in the biological properties of resulting molecules, making its structure key to developing new compounds with potential biological activity . Furthermore, it serves as a starting material for synthesizing ligands used in coordination chemistry, allowing researchers to explore its coordination with various metals to form complexes with catalytic or electronic properties .

A similar compound is 4-Nitro-2-picoline N-oxide, also known as 2-Methyl-4-nitropyridine N-oxide, which features an N-oxide group on the pyridine ring . This compound has the molecular formula C6H6N2O3 and a molecular weight of 154.13 g/mol . Like 2-Methyl-4-nitropyridine, 4-Nitro-2-picoline N-oxide is used in various chemical syntheses and has been studied for its chemical properties .

• CAS No.: 13508-96-8
• Product Name: 2-Methyl-4-nitropyridine
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 2-methyl-4-nitropyridine
• Standard InChI: InChI=1S/C6H6N2O2/c1-5-4-6(8(9)10)2-3-7-5/h2-4H,1H3
• Standard InChIKey: HWPIDHRDNNZJSY-UHFFFAOYSA-N
• SMILES: CC1=NC=CC(=C1)[N+](=O)[O-]
• Canonical SMILES: CC1=NC=CC(=C1)[N+](=O)[O-]
• Synonyms: 2-Methyl-4-nitro-pyridine; 4-Nitro-2-picoline; NSC 170691
• PubChem Compound: 98849
• Last Modified: Sep 14 2023